Cas no 1273659-96-3 (2-(2-bromo-4-chlorophenyl)piperidine)

• Product Name: 2-(2-bromo-4-chlorophenyl)piperidine
• CAS No: 1273659-96-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6398491
• PubChem ID: 84713935
• Update Time: 2025-08-05

2-(2-bromo-4-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-chlorophenyl)piperidine
• Piperidine, 2-(2-bromo-4-chlorophenyl)-
• 1273659-96-3
• EN300-1912448

• Inchi： 1S/C11H13BrClN/c12-10-7-8(13)4-5-9(10)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： QRUFOQQYSSSFMD-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 318.7±42.0 °C(Predicted)
• pka: 9.03±0.10(Predicted)

Additional information on 2-(2-bromo-4-chlorophenyl)piperidine

Introduction to 2-(2-bromo-4-chlorophenyl)piperidine (CAS No. 1273659-96-3)

2-(2-bromo-4-chlorophenyl)piperidine, with the CAS number 1273659-96-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a 2-bromo-4-chlorophenyl group. The combination of these functional groups endows the molecule with a range of potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(2-bromo-4-chlorophenyl)piperidine has been extensively studied, and several efficient methods have been reported in the literature. One common approach involves the nucleophilic substitution of a bromoarene with a piperidine derivative, followed by subsequent purification steps to obtain the desired product. The synthetic route is often optimized to achieve high yields and purity, which are crucial for downstream applications in biological assays and preclinical studies.

In recent years, 2-(2-bromo-4-chlorophenyl)piperidine has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their signaling pathways and potentially offering new therapeutic avenues.

Beyond its potential as a GPCR modulator, 2-(2-bromo-4-chlorophenyl)piperidine has also been explored for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models. This makes it an attractive candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-bromo-4-chlorophenyl)piperidine have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery to target tissues and minimizing adverse effects. Additionally, preliminary toxicity studies have indicated that 2-(2-bromo-4-chlorophenyl)piperidine is well-tolerated at therapeutic doses, further supporting its potential for clinical development.

In the context of drug discovery, the structural diversity of 2-(2-bromo-4-chlorophenyl)piperidine allows for the exploration of various analogs through structure-activity relationship (SAR) studies. By modifying the substituents on the piperidine ring or the aromatic moiety, researchers can fine-tune the biological activity and pharmacological properties of the compound. This approach has led to the identification of several promising derivatives with enhanced potency and selectivity for specific targets.

The application of advanced computational methods, such as molecular docking and virtual screening, has further accelerated the optimization process for 2-(2-bromo-4-chlorophenyl)piperidine. These techniques enable researchers to predict binding affinities and interactions between the compound and its target proteins, guiding the design of more effective lead compounds. The integration of experimental data with computational models has proven to be a powerful strategy in drug discovery, significantly reducing the time and resources required to identify promising drug candidates.

In conclusion, 2-(2-bromo-4-chlorophenyl)piperidine (CAS No. 1273659-96-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.